Cas no 85694-52-6 (2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide)

• Product Name: 2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide
• CAS No: 85694-52-6
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• MDL: MFCD28960266
• CID: 853322
• PubChem ID: 10397135
• Update Time: 2025-04-19

2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidine, 2-(1-methylethyl)-, 1,1-dioxide
• 1,2,5-Thiadiazolidine,2-(1-methylethyl)-,1,1-dioxide(9CI)
• 2-isopropyl-1,2,5-thiadiazolidine-1,1-dioxide
• F2147-3179
• 2-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1-dione
• 85694-52-6
• EN300-22439002
• SCHEMBL13672147
• 2-isopropyl-1,2,5-thiadiazolidine 1,1-dioxide
• AKOS026716251
• 2-isopropyl-1,2,5-thiadiazolidine1,1-dioxide

• MDL： MFCD28960266
• Inchi： 1S/C5H12N2O2S/c1-5(2)7-4-3-6-10(7,8)9/h5-6H,3-4H2,1-2H3
• InChI Key： SFSRUGQYRFPBDD-UHFFFAOYSA-N
• SMILES： S1(NCCN1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 164.06200
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 0.89230